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  3. methyl 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxy-5-methylnon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoate
methyl 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxy-5-methylnon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoate methyl 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxy-5-methylnon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoate
Brand Name: Vulcanchem
CAS No.: 106396-38-7
VCID: VC20768732
InChI: InChI=1S/C24H40O4/c1-4-5-8-17(2)13-20(25)11-12-21-22-15-18(14-19(22)16-23(21)26)9-6-7-10-24(27)28-3/h11-12,14,17,19-23,25-26H,4-10,13,15-16H2,1-3H3/b12-11+/t17?,19-,20+,21+,22-,23+/m0/s1
SMILES: CCCCC(C)CC(C=CC1C(CC2C1CC(=C2)CCCCC(=O)OC)O)O
Molecular Formula: C24H40O4
Molecular Weight: 392.6 g/mol

methyl 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxy-5-methylnon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoate

CAS No.: 106396-38-7

Cat. No.: VC20768732

Molecular Formula: C24H40O4

Molecular Weight: 392.6 g/mol

* For research use only. Not for human or veterinary use.

methyl 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxy-5-methylnon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoate - 106396-38-7

Specification

CAS No. 106396-38-7
Molecular Formula C24H40O4
Molecular Weight 392.6 g/mol
IUPAC Name methyl 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxy-5-methylnon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoate
Standard InChI InChI=1S/C24H40O4/c1-4-5-8-17(2)13-20(25)11-12-21-22-15-18(14-19(22)16-23(21)26)9-6-7-10-24(27)28-3/h11-12,14,17,19-23,25-26H,4-10,13,15-16H2,1-3H3/b12-11+/t17?,19-,20+,21+,22-,23+/m0/s1
Standard InChI Key NTQOAURYZKLASL-UHFFFAOYSA-N
Isomeric SMILES CCCCC(C)C[C@@H](/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=C2)CCCCC(=O)OC)O)O
SMILES CCCCC(C)CC(C=CC1C(CC2C1CC(=C2)CCCCC(=O)OC)O)O
Canonical SMILES CCCCC(C)CC(C=CC1C(CC2C1CC(=C2)CCCCC(=O)OC)O)O

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